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Compound of Interest

Compound Name: VJ115

Cat. No.: B1683066

Providing essential safety and logistical information for the proper disposal of the ENOX1
inhibitor, VJ115, is critical for maintaining a safe and compliant laboratory environment. In the
absence of a specific Safety Data Sheet (SDS) for VJ115, a cautious and informed approach
based on general principles of chemical waste management is paramount. This guide offers
procedural steps and key considerations for researchers, scientists, and drug development
professionals to safely manage and dispose of this novel research compound.

VJ115: Summary of Known Information

While a comprehensive hazard profile from a dedicated SDS for VJ115 is not publicly
available, the following information has been compiled from scientific literature and supplier
information. This data should be used to inform a conservative risk assessment.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1683066?utm_src=pdf-interest
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/product/b1683066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

(2)-(+/-)-2-(1-benzylindol-3-
Chemical Name yimethylene)-1- N/A
azabicyclo[2.2.2]octan-3-ol

Molecular Formula C23H24N20 N/A
Molecular Weight 344.45 g/mol N/A
Known Function Inhibitor of the enzyme ENOX1  N/A
Appearance Solid powder N/A

For research and laboratory

use only. Not for diagnostic or
Intended Use ] ) N/A

therapeutic procedures in

humans or animals.

General Disposal Procedures for VJ115

Given that VJ115 is a novel chemical entity, it must be treated as a hazardous waste until
proven otherwise. The following step-by-step procedures are based on standard best practices
for the disposal of research chemicals where a specific SDS is unavailable.

Step 1: Personal Protective Equipment (PPE)

Before handling VJ115 for any purpose, including disposal, ensure appropriate PPE is worn.
This includes, but is not limited to:

o Safety goggles or a face shield

e Alaboratory coat

o Chemical-resistant gloves (e.g., nitrile gloves)
Step 2: Waste Collection and Labeling

e Segregation: Do not mix VJ115 waste with other chemical waste streams unless
compatibility is certain. It is best practice to collect it in a dedicated waste container.
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o Container: Use a clearly labeled, leak-proof, and chemically compatible container for solid
VJ115 waste. For solutions containing VJ115, use a labeled, sealed, and compatible liquid
waste container.

o Labeling: The waste container must be clearly labeled with the following information:

The words "Hazardous Waste"

[e]

o The full chemical name: "(2)-(+/-)-2-(1-benzylindol-3-ylmethylene)-1-
azabicyclo[2.2.2]octan-3-ol" and the common name "VJ115"

o The approximate quantity of waste
o The date the waste was first added to the container

o Any known hazard characteristics (in the absence of an SDS, state "Hazards Not Fully
Characterized")

Step 3: Storage of Waste

Store the sealed and labeled waste container in a designated satellite accumulation area within
the laboratory. This area should be:

At or near the point of generation

Under the control of the laboratory personnel

Away from drains and sources of ignition

In secondary containment to prevent spills
Step 4: Final Disposal

Crucially, the final disposal of VJ115 waste must be handled by your institution's Environmental
Health and Safety (EHS) office or equivalent department. Provide them with all available
information on the compound. They will determine the appropriate disposal method in
accordance with local, state, and federal regulations. Never attempt to dispose of VJ115 down
the drain or in the regular trash.[1][2][3]
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Experimental Protocols: General Chemical Waste
Handling

While a specific experimental protocol for VJ115 disposal is not available, the following general
protocols for handling unknown or novel chemical waste should be adopted as standard
operating procedure.

Protocol for Preparing Solid Research Chemical Waste for Disposal:
e Ensure all PPE is correctly worn.

o Carefully transfer the solid VJ115 waste into a designated, pre-labeled hazardous waste
container using a dedicated spatula or scoop.

» Avoid generating dust. If the material is a fine powder, conduct the transfer within a chemical
fume hood.

e Securely close the waste container.

e Clean any residual VJ115 from the spatula and work surface with a suitable solvent. The
cleaning materials (e.g., wipes) should also be disposed of as hazardous waste in the same
container.

o Store the waste container in the satellite accumulation area.

Protocol for Preparing Liquid Research Chemical Waste (VJ115 in solution) for Disposal:

Ensure all PPE is correctly worn.

Using a funnel, carefully pour the liquid waste containing VJ115 into a designated, pre-
labeled liquid hazardous waste container.

Do not overfill the container; leave at least 10% headspace to allow for expansion.

Securely cap the waste container.
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» Rinse the empty container that originally held the VJ115 solution with a small amount of a
suitable solvent. This rinseate must be collected and added to the hazardous waste

container.[4]

o Store the waste container in the satellite accumulation area with secondary containment.

Mandatory Visualization: Chemical Disposal
Workflow

The following diagram illustrates the logical workflow for the proper disposal of a research
chemical like VJ115.
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Caption: Workflow for the disposal of the research chemical VJ115.
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By adhering to these general but crucial safety and handling procedures, laboratory
professionals can ensure the responsible and compliant disposal of VJ115, thereby protecting
themselves, their colleagues, and the environment. Always prioritize caution and consult with
your institution's safety professionals when handling novel compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

